N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[(5-thiophen-2-ylfuran-2-yl)methyl]oxamide
• InChI: InChI=1S/C19H22N2O3S/c22-18(20-11-10-14-5-2-1-3-6-14)19(23)21-13-15-8-9-16(24-15)17-7-4-12-25-17/h4-5,7-9,12H,1-3,6,10-11,13H2,(H,20,22)(H,21,23)
• InChI Key: ZYOQNUHVSUGHEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC2=CC=C(O2)C3=CC=CS3
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol
• CAS No.: 2034562-41-7

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H22N2O3S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• A study demonstrated the photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, a process that does not require transition metals or oxidants, leading to polyheterocyclic compounds. This methodology highlights the potential for constructing complex molecules from simpler furan and thiophene derivatives, which might be relevant to synthesizing compounds like the one (Jin Zhang et al., 2017).
• Research on the synthesis of novel pyridine and naphthyridine derivatives from furan- and thiophen-ethylidene malononitriles further exemplifies the chemical versatility of furan and thiophene moieties in constructing heterocyclic structures, potentially including oxalamides (F. M. Abdelrazek et al., 2010).

Biological Activities and Pharmacological Potential

• The design and synthesis of aromatic retinoic acid analogues incorporating furanyl and thienyl groups for the treatment of epithelial cancer and skin diseases underscore the therapeutic relevance of structurally similar compounds. These analogues demonstrate the role of furan and thiophene rings in medicinal chemistry, which could be extrapolated to the pharmacological investigation of oxalamides (M. Dawson et al., 1983).

Material Science and Advanced Applications

• Studies on the electronic transitions and hyperconjugation in cyclic dienes, including furan and thiophene, provide a foundation for understanding the optical and electronic properties of such compounds. This knowledge is crucial for the development of materials with specific optical characteristics, potentially extending to oxalamide derivatives (R. S. Mulliken, 1939).